Cas no 187794-49-6 (Boc-Gly-Gly-Phe-Gly-OH)

• Product Name: Boc-Gly-Gly-Phe-Gly-OH
• CAS No: 187794-49-6
• MF: C₂₀H₂₈N₄O₇
• MW: 436.458925247192
• MDL: MFCD02259478
• CID: 1379470
• PubChem ID: 10873788
• Update Time: 2025-06-28

Boc-Gly-Gly-Phe-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(1,1-dimethylethoxy)carbonyl]glycylglycyl-L-phenylalanyl-
• 2-[[(2S)-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]acetic acid
• Boc-Gly-Gly-Phe-Gly-OH
• Boc-GGFG-OH
• (S)-12-Benzyl-2,2-dimethyl-4,7,10,13-tetraoxo-3-oxa-5,8,11,14-tetraazahexadecan-16-oic acid
• [(2S)-2-(2-{2-[(TERT-BUTOXYCARBONYL)AMINO]ACETAMIDO}ACETAMIDO)-3-PHENYLPROPANAMIDO]ACETIC ACID
• AKOS030601935
• N-Boc-glycyl-glycyl-L-phenylalanyl-glycine
• BS-52242
• AT27253
• DA-61809
• GGFG
• BP-24479
• CS-0039416
• 187794-49-6
• N-(tert-butoxycarbonyl)glycylglycyl-L-phenylalanylglycine
• N-(tert-butoxycarbonyl)-glycylglycyl-L-phenylalanylglycine
• PTUJJIPXBJJLLV-AWEZNQCLSA-N
• (S)-12-Benzyl-2,2-dimethyl-4,7,10,13-tetraoxo-3-oxa-5,8,11,14-tetraazahexadecan-16-oicacid
• MFCD02259478
• DTXSID50446651
• SCHEMBL6047666
• HY-P1449
• (tert-butoxycarbonyl)glycylglycyl-L-phenylalanylglycine

• MDL： MFCD02259478
• Inchi： 1S/C20H28N4O7/c1-20(2,3)31-19(30)23-10-15(25)21-11-16(26)24-14(18(29)22-12-17(27)28)9-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,21,25)(H,22,29)(H,23,30)(H,24,26)(H,27,28)/t14-/m0/s1
• InChI Key： PTUJJIPXBJJLLV-AWEZNQCLSA-N
• SMILES： O(C(NCC(NCC(N[C@H](C(NCC(=O)O)=O)CC1C=CC=CC=1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 436.19594
• Monoisotopic Mass: 436.19579924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 162.93

Additional information on Boc-Gly-Gly-Phe-Gly-OH

Recent Advances in the Study of Boc-Gly-Gly-Phe-Gly-OH and Related Compounds (CAS: 187794-49-6)

In recent years, the tetrapeptide Boc-Gly-Gly-Phe-Gly-OH (CAS: 187794-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected N-terminus and free C-terminus, serves as a crucial building block in peptide synthesis and drug development. Its unique sequence, featuring glycine and phenylalanine residues, imparts specific structural and functional properties that make it valuable for various biomedical applications.

Recent studies have focused on optimizing the synthesis of Boc-Gly-Gly-Phe-Gly-OH to enhance yield and purity. Advanced solid-phase peptide synthesis (SPPS) techniques, coupled with novel coupling reagents and protecting group strategies, have been employed to achieve high-efficiency production. Researchers have also explored the compound's role as a precursor for more complex peptide-based therapeutics, particularly in the development of targeted drug delivery systems and enzyme inhibitors.

One of the most notable findings involves the application of Boc-Gly-Gly-Phe-Gly-OH in the design of protease-sensitive linkers for antibody-drug conjugates (ADCs). The peptide's susceptibility to specific proteases allows for controlled drug release at target sites, thereby minimizing off-target effects. This property has been leveraged in preclinical studies for cancer therapy, demonstrating promising results in tumor regression and reduced systemic toxicity.

Furthermore, structural analyses using NMR spectroscopy and X-ray crystallography have provided insights into the conformational dynamics of Boc-Gly-Gly-Phe-Gly-OH. These studies reveal that the peptide adopts a flexible, extended conformation in solution, which is critical for its interactions with biological targets. Such structural data are invaluable for rational drug design and the development of peptide mimetics with enhanced stability and bioavailability.

In addition to its therapeutic potential, Boc-Gly-Gly-Phe-Gly-OH has been investigated as a model system for studying peptide folding and aggregation. Its relatively simple sequence makes it an ideal candidate for computational modeling and simulation studies aimed at understanding the fundamental principles of peptide behavior in aqueous and non-aqueous environments. These efforts contribute to the broader goal of designing peptides with tailored properties for specific applications.

Looking ahead, ongoing research is expected to further elucidate the mechanistic details of Boc-Gly-Gly-Phe-Gly-OH's interactions with biological macromolecules. Innovations in synthetic methodologies and analytical techniques will likely expand its utility in drug discovery and development. As the field advances, this compound and its derivatives are poised to play a pivotal role in the next generation of peptide-based therapeutics.